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Compound of Interest

Compound Name: Aerosol 22

Cat. No.: B1594207 Get Quote

Essential Safety and Handling Guide for Aerosol
22
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling Aerosol 22. Adherence to these

procedures is critical for ensuring laboratory safety and minimizing exposure risk.

Quantitative Safety Data
The following table summarizes key quantitative safety data for the hazardous components of

Aerosol 22. It is important to note that while exposure limits for ethyl alcohol are well-

established, no official occupational exposure limits have been set for tetrasodium N-(1,2-

dicarboxyethyl)-N-octadecyl sulfosuccinamate. Therefore, handling procedures should focus on

minimizing any direct contact or aerosol generation.
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Chemical Component Exposure Limits
Glove Breakthrough Time
(Approximate)

Ethyl Alcohol (Ethanol)

OSHA PEL: 1000 ppm (1900

mg/m³) TWA[1][2] NIOSH REL:

1000 ppm (1900 mg/m³)

TWA[1][2] ACGIH TLV: 1000

ppm STEL[3]

Disposable Nitrile (≤ 5-mil): <

15 minutes (for splash

protection only)[4] Thicker

Nitrile (> 8-mil): > 480

minutes[3] Butyl Rubber: > 480

minutes[5] Neoprene: > 60

minutes[6]

Tetrasodium N-(1,2-

dicarboxyethyl)-N-octadecyl

sulfosuccinamate

No established PEL, REL, or

TLV. May cause mild skin and

eye irritation.[7][8]

Data not available. Select

gloves based on ethyl alcohol

resistance.

TWA = Time-Weighted Average; PEL = Permissible Exposure Limit; REL = Recommended

Exposure Limit; TLV = Threshold Limit Value; STEL = Short-Term Exposure Limit

Experimental Protocols: Glove Selection
The selection of appropriate gloves is critical when handling Aerosol 22 due to the presence of

ethyl alcohol. Breakthrough time, the time it takes for a chemical to permeate the glove

material, is a key factor. For tasks involving potential prolonged contact or immersion, gloves

with a breakthrough time of greater than 480 minutes, such as thicker nitrile or butyl rubber, are

recommended.[3][5] For incidental splash contact, disposable nitrile gloves (≥ 5-mil) may be

used, but they should be replaced immediately upon contamination.[4]

Procedural Guidance: Handling and Disposal of
Aerosol 22
This section provides a step-by-step guide for the safe handling and disposal of Aerosol 22
and associated waste.

Preparation and Engineering Controls
Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation of any aerosolized particles or vapors.
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Ignition Sources: Aerosol 22 contains flammable components.[7] Ensure there are no open

flames, sparks, or hot surfaces in the vicinity of handling. Use spark-proof tools and

explosion-proof equipment.[7]

Emergency Equipment: An eyewash station and safety shower should be readily accessible.

Fire extinguishing media suitable for alcohol fires (e.g., dry chemical, carbon dioxide, or

alcohol-resistant foam) should be available.

Personal Protective Equipment (PPE) Protocol
A stringent PPE protocol is mandatory. The following donning and doffing procedure should be

followed meticulously.

Donning PPE:

Gown/Lab Coat: Don a clean, buttoned lab coat or a disposable gown.

Gloves: Select gloves based on the intended task (see Glove Selection section). For

extended use, select thicker nitrile or butyl rubber gloves.[3][5] For short-term splash

protection, use disposable nitrile gloves (≥ 5-mil).[4] Inspect gloves for any signs of damage

before use.

Eye Protection: Wear chemical splash goggles or a face shield.

Respiratory Protection: If there is a risk of aerosol generation and work cannot be conducted

in a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is

recommended.

Doffing PPE:

Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Dispose of

them in the designated hazardous waste container.

Gown/Lab Coat: Remove the gown or lab coat by rolling it downwards, avoiding contact with

the contaminated exterior.

Eye Protection: Remove eye protection.
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Hand Hygiene: Wash hands thoroughly with soap and water.

Handling and Use
Avoid direct contact with skin and eyes.[7]

Prevent the formation of aerosols. If the procedure has the potential to generate aerosols, it

must be performed within a fume hood.

Use the smallest quantity of material necessary for the experiment.

Spill Management
Evacuate: In case of a large spill, evacuate the immediate area.

Ventilate: Increase ventilation to the area.

Containment: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Cleanup: Wearing appropriate PPE, collect the absorbed material and place it in a sealed,

labeled container for hazardous waste disposal.

Decontamination: Clean the spill area with soap and water.

Disposal Plan
Aerosol Cans: Do not dispose of Aerosol 22 cans in regular trash, even if they are

presumed to be empty. They are considered hazardous waste.

Contaminated Materials: All contaminated materials, including used gloves, absorbent pads,

and disposable lab coats, must be disposed of as hazardous waste.

Waste Collection: Collect all waste in clearly labeled, sealed containers. Follow your

institution's specific procedures for hazardous waste pickup and disposal.

Visual Workflow for Handling Aerosol 22

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.spectrumchemical.com/media/sds/A1039_AGHS.pdf
https://www.benchchem.com/product/b1594207?utm_src=pdf-body
https://www.benchchem.com/product/b1594207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the key decision points and procedural flow for safely handling

and disposing of Aerosol 22.

Workflow for Handling Aerosol 22
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Click to download full resolution via product page

Caption: Procedural workflow for safe handling and disposal of Aerosol 22.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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